Cas no 1781579-84-7 (3-Bromo-5-fluoro-2-isopropoxybenzaldehyde)
3-Bromo-5-fluoro-2-isopropoxybenzaldehyde is a halogenated aromatic aldehyde with a molecular formula of C₁₀H₁₀BrFO₂. This compound features a bromo and fluoro substitution pattern on the benzene ring, along with an isopropoxy group at the ortho position relative to the formyl functionality. Its unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (isopropoxy) groups offers versatile reactivity for further functionalization. High purity and well-defined stereochemistry ensure consistent performance in coupling reactions, nucleophilic substitutions, and other transformations. Suitable for research and industrial applications requiring precise aromatic building blocks.
1781579-84-7 structure
Product Name:3-Bromo-5-fluoro-2-isopropoxybenzaldehyde
CAS No:1781579-84-7
MF:C10H10BrFO2
MW:261.087605953217
MDL:MFCD28396359
CID:4613665
PubChem ID:83901986
Update Time:2025-06-08
3-Bromo-5-fluoro-2-isopropoxybenzaldehyde Chemical and Physical Properties
Names and Identifiers
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- 3-Bromo-5-fluoro-2-isopropoxybenzaldehyde
- 1781579-84-7
-
- MDL: MFCD28396359
- Inchi: 1S/C10H10BrFO2/c1-6(2)14-10-7(5-13)3-8(12)4-9(10)11/h3-6H,1-2H3
- InChI Key: NMIPGFRJIABTEO-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(C=O)=C1OC(C)C)F
Computed Properties
- Exact Mass: 259.98482g/mol
- Monoisotopic Mass: 259.98482g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3Ų
3-Bromo-5-fluoro-2-isopropoxybenzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Oakwood | 098514-5g |
3-Bromo-5-fluoro-2-isopropoxybenzaldehyde |
1781579-84-7 | 5g |
$1910.00 | 2023-09-17 | ||
| abcr | AB602713-250mg |
3-Bromo-5-fluoro-2-isopropoxybenzaldehyde; . |
1781579-84-7 | 250mg |
€408.50 | 2024-07-19 | ||
| abcr | AB602713-500mg |
3-Bromo-5-fluoro-2-isopropoxybenzaldehyde; . |
1781579-84-7 | 500mg |
€561.90 | 2024-07-19 | ||
| abcr | AB602713-1g |
3-Bromo-5-fluoro-2-isopropoxybenzaldehyde; . |
1781579-84-7 | 1g |
€764.80 | 2024-07-19 | ||
| Crysdot LLC | CD12131593-5g |
3-Bromo-5-fluoro-2-isopropoxybenzaldehyde |
1781579-84-7 | 97% | 5g |
$1801 | 2024-07-24 |
3-Bromo-5-fluoro-2-isopropoxybenzaldehyde Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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